3-(4-Acetylphenyl)-5-chlorobenzoic acid, 95%

• IUPAC Name: 3-(4-acetylphenyl)-5-chlorobenzoic acid
• InChI: InChI=1S/C15H11ClO3/c1-9(17)10-2-4-11(5-3-10)12-6-13(15(18)19)8-14(16)7-12/h2-8H,1H3,(H,18,19)
• InChI Key: CGYVBHYSRITXEP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)Cl)C(=O)O
• Molecular Formula: C15H11ClO3
• DSSTOX Substance ID: DTXSID70689785
• Molecular Weight: 274.70 g/mol
• CAS RN: 1261973-46-9

Description

3-(4-Acetylphenyl)-5-chlorobenzoic acid, also known as 4-acetyl-5-chlorobenzoic acid or 5-chloro-4-acetylbenzoic acid, is an organic compound with the molecular formula C9H7ClO3. It is a white solid that is commonly used in scientific research for its various applications. This compound has a wide range of uses in various fields, including biochemistry, medicine, and materials science.

Scientific Research Applications

3-(4-Acetylphenyl)-5-chlorobenzoic acid has a variety of scientific research applications. It has been used in the synthesis of various novel compounds, such as aryl pyridines, pyridazinones, and quinolines. It has also been used in the synthesis of various drugs, such as anti-inflammatory agents and anti-cancer agents. In addition, this compound has been used in the synthesis of various materials, such as polymers and nanomaterials.

Mechanism of Action

The mechanism of action of 3-(4-Acetylphenyl)-5-chlorobenzoic acid is not well understood. However, it is believed that this compound acts as an inhibitor of various enzymes, such as cyclooxygenase and lipoxygenase. In addition, it is believed to have anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Acetylphenyl)-5-chlorobenzoic acid are not fully understood. However, it is believed to have anti-inflammatory, anti-cancer, and anti-oxidant properties. In addition, it has been shown to have an inhibitory effect on the activity of various enzymes, such as cyclooxygenase and lipoxygenase.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-Acetylphenyl)-5-chlorobenzoic acid in laboratory experiments include its relatively low cost and its easy availability. In addition, this compound is relatively stable and can be stored for extended periods of time without significant degradation. However, this compound has some limitations as well. For example, it is not water soluble, so it must be dissolved in an organic solvent before use. In addition, it is not very soluble in organic solvents, so it must be used at high concentrations.

Future Directions

The potential future directions for the use of 3-(4-Acetylphenyl)-5-chlorobenzoic acid include its use in the synthesis of various novel compounds, such as aryl pyridines, pyridazinones, and quinolines. In addition, this compound could be used in the synthesis of various drugs, such as anti-inflammatory agents and anti-cancer agents. Furthermore, this compound could be used in the synthesis of various materials, such as polymers and nanomaterials. Finally, further research into the biochemical and physiological effects of this compound could lead to the development of new therapeutic agents.

Synthesis Methods

The synthesis of 3-(4-Acetylphenyl)-5-chlorobenzoic acid is typically achieved through the reaction of 4-acetylphenol with thionyl chloride, which yields a mixture of the desired product and byproducts. The reaction is then followed by a purification step to isolate the desired compound. The synthesis of this compound is relatively straightforward and can be accomplished in a few steps.